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Compound of Interest

Compound Name: ML162

Cat. No.: B162735 Get Quote

For researchers and drug development professionals utilizing the potent covalent inhibitor

ML162, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. While a specific Safety Data Sheet (SDS) with explicit disposal

instructions for ML162 is not readily available in the public domain, a comprehensive disposal

plan can be formulated based on its known chemical properties, its mechanism as a covalent

inhibitor, and general best practices for hazardous chemical waste management. This guide

provides essential, immediate safety and logistical information to facilitate the safe handling

and disposal of ML162.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle ML162 with appropriate

personal protective equipment (PPE), including chemical-resistant gloves (such as nitrile or

neoprene), safety goggles, and a lab coat. All handling of ML162, especially in its powdered

form, should be conducted in a certified chemical fume hood to prevent inhalation of any

airborne particles.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for ML162.
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Property Value

Molecular Weight 477.4 g/mol

Storage (Powder) -20°C for up to 3 years

Storage (in Solvent) -80°C for up to 1 year

Solubility in DMSO 95 - 100 mg/mL

Step-by-Step Disposal Procedures for ML162
The following procedures are based on general guidelines for the disposal of hazardous

chemical waste and should be adapted to comply with the specific regulations of your

institution and local authorities.

Step 1: Inactivation of ML162 (for solutions)

Given that ML162 is a reactive covalent inhibitor, a primary goal of disposal is to neutralize its

reactivity. This can be achieved by reacting it with a quenching agent.

Prepare a Quenching Solution: A freshly prepared 1 M solution of sodium thiosulfate or a

similar mild reducing agent in an appropriate buffer (e.g., phosphate-buffered saline, PBS)

can be used.

Reaction: In a designated chemical waste container, slowly add the ML162 solution to an

excess of the quenching solution (e.g., a 10-fold molar excess of the quenching agent to

ML162).

Incubation: Gently swirl the mixture and allow it to react for at least one hour at room

temperature within a chemical fume hood. This process aims to covalently modify the

quenching agent, thereby inactivating the reactive functional group of ML162.

Step 2: Segregation and Collection of Waste

Proper segregation of chemical waste is crucial to prevent accidental reactions.
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Designated Waste Container: All ML162 waste, including the inactivated solution from Step

1, contaminated consumables (e.g., pipette tips, tubes), and unused solid ML162, must be

collected in a clearly labeled, leak-proof hazardous waste container.

Labeling: The container must be labeled as "Hazardous Waste" and clearly indicate the

contents, including "ML162 (inactivated)," the solvent used (e.g., DMSO), and the date of

accumulation.

Incompatible Wastes: Do not mix ML162 waste with other incompatible waste streams, such

as strong acids, bases, or oxidizers.

Step 3: Disposal of Contaminated Materials

All materials that have come into contact with ML162 are considered contaminated and must

be disposed of as hazardous waste.

Solid Waste: This includes gloves, paper towels, and other disposable labware. Place these

items in a sealed, labeled bag and then into the designated solid hazardous waste container.

Sharps: Needles, syringes, or other sharps contaminated with ML162 should be placed in a

designated sharps container for hazardous chemical waste.

Step 4: Final Disposal by Environmental Health and Safety (EHS)

Your institution's Environmental Health and Safety (EHS) office is the final and most critical

resource for the disposal of hazardous waste.

Contact EHS: Once your hazardous waste container is full or ready for disposal, contact your

EHS office to arrange for a pickup.

Provide Information: Be prepared to provide detailed information about the contents of the

waste container as indicated on the label.

Follow Institutional Protocols: Adhere strictly to your institution's specific procedures for

waste pickup and documentation.

Experimental Protocols Cited
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The disposal procedures outlined above are based on standard laboratory practices for

handling reactive small molecules. Specific experimental protocols for the inactivation of

covalent inhibitors may vary. It is recommended to consult relevant chemical literature or your

institution's chemical safety experts for any specific protocols.

ML162 Signaling Pathway and Experimental
Workflow
ML162 induces a form of programmed cell death called ferroptosis by covalently inhibiting two

key enzymes: Glutathione Peroxidase 4 (GPX4) and Thioredoxin Reductase 1 (TXNRD1). The

inhibition of these enzymes leads to an accumulation of lipid-based reactive oxygen species

(ROS), ultimately causing cell death.
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ML162 inhibits GPX4 and TXNRD1, leading to ferroptosis.

By adhering to these procedures and understanding the mechanism of ML162, researchers

can ensure a safe laboratory environment and responsible disposal of this potent research

compound. Always consult with your institution's safety office for guidance specific to your

location and facilities.

To cite this document: BenchChem. [Navigating the Safe Disposal of ML162: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162735#ml162-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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